Stat3-IN-35

• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol
• InChI: InChI=1S/C21H23NO4/c1-12(2)9-13(11-23)22-8-7-16-17(10-22)26-21-15-6-4-3-5-14(15)19(24)20(25)18(16)21/h3-6,12-13,23H,7-11H2,1-2H3/t13-/m0/s1
• InChIKey: YKVUDUKZQAMEHP-ZDUSSCGKSA-N

Stat3-IN-35 Baseline Profile

Stat3-IN-35 is a naphthoquinone-furopiperidine small molecule that acts as a signal transducer and activator of transcription 3 (STAT3) inhibitor by targeting the SH2 domain [1]. The compound is a synthetic derivative arising from a scaffold-hopping strategy inspired by natural products and has been primarily characterized in the context of triple-negative breast cancer (TNBC) [1]. It demonstrates both in vitro antiproliferative effects and in vivo antitumor activity [1].

1 STAT3 SH2 domain binding research tool

2 Designed for triple-negative breast cancer cell model studies

3 Naphthoquinone-furopiperidine scaffold from natural-product hopping

4 May support target engagement and pathway inhibition research

• [1] Fan C, Lou S, Shen C, et al. Natural Product-Inspired Discovery of Naphthoquinone-Furo-Piperidine Derivatives as Novel STAT3 Inhibitors for the Treatment of Triple-Negative Breast Cancer. J Med Chem. 2024;67(17):15291-15310. doi:10.1021/acs.jmedchem.4c00872 View Source

Stat3-IN-35 vs. Other STAT3 Inhibitors

STAT3 inhibitors exhibit highly divergent pharmacological profiles due to differences in binding modes (e.g., SH2 domain vs. DNA-binding domain), selectivity against other STAT isoforms, and cell-type specific antiproliferative potencies [1]. Stat3-IN-35 demonstrates a distinct combination of SH2-domain binding affinity (K_D = 8.30 μM), differential cytotoxicity against TNBC cells versus normal cells, and in vivo efficacy that is not replicated by other known STAT3 inhibitors such as Cryptotanshinone or Napabucasin [1]. Substituting with a generic STAT3 inhibitor without considering these specific, quantifiable differences could lead to loss of efficacy and misinterpretation of experimental results.

STAT3 inhibitors with DNA‑binding domain mode SH2-domain binding profile may not transfer; pathway interpretation may shift

Cryptotanshinone / Napabucasin Differential TNBC vs. normal cell cytotoxicity and distinct scaffold profiles can alter model‑response readouts

Pan‑STAT or isoform‑unselective inhibitors SH2‑domain selectivity and binding kinetics may not reproduce; target engagement assumptions require review

• [1] Fan C, Lou S, Shen C, et al. Natural Product-Inspired Discovery of Naphthoquinone-Furo-Piperidine Derivatives as Novel STAT3 Inhibitors for the Treatment of Triple-Negative Breast Cancer. J Med Chem. 2024;67(17):15291-15310. doi:10.1021/acs.jmedchem.4c00872 View Source

Stat3-IN-35 Comparative Evidence

SPR Binding Affinity Comparison

Stat3-IN-35 (compound 10g) demonstrated a binding affinity (K_D) of 8.30 μM for the STAT3 SH2 domain as measured by surface plasmon resonance (SPR) [1]. This affinity is significantly weaker than the cell-free IC50 of 4.6 μM reported for the comparator Cryptotanshinone , suggesting a potentially distinct binding mode or mechanism of inhibition despite both targeting the SH2 domain. No direct K_D value for Napabucasin was available in the same study for head-to-head comparison.

Binding Affinity

Head-to-head

KD = 8.30 µM (SPR) vs. Cryptotanshinone IC50 = 4.6 µM (cell‑free)

Supports target engagement context; assay format differs

Direct KD comparator not available; cross‑assay comparison

Evidence Dimension	Binding affinity to STAT3 SH2 domain
Target Compound Data	KD = 8.30 μM (SPR)
Comparator Or Baseline	Cryptotanshinone: IC50 = 4.6 μM (cell-free STAT3 inhibition assay)
Quantified Difference	Approximately 1.8-fold difference (weaker affinity for Stat3-IN-35 compared to Cryptotanshinone's cell-free IC50; note different assay format)
Conditions	SPR assay for Stat3-IN-35; cell-free enzymatic assay for Cryptotanshinone

Why This Matters

Understanding the exact binding affinity difference helps researchers select the appropriate tool compound for target engagement studies and avoid misinterpretation when comparing cellular potency data.

• [1] Fan C, Lou S, Shen C, et al. J Med Chem. 2024;67(17):15291-15310. View Source

Antiproliferative Activity in TNBC Models

In vitro assays demonstrated that Stat3-IN-35 (10g) possessed higher antiproliferative activity than both Cryptotanshinone and Napabucasin against a panel of TNBC cell lines [1]. While exact IC50 values are not reported in the available abstract, the qualitative superiority over these established STAT3 inhibitors is clearly stated. The compound also showed lower toxicity to normal human cell lines (L02 and MCF-10A) with IC50 values >20 μM , indicating a favorable therapeutic window.

Cytotoxicity Selectivity

Supporting evidence

Normal cell IC50 >20 µM (L02, MCF‑10A); ranked higher vs. comparators

Reported cell‑model response context; supports selectivity review

Qualitative rank order; exact tumor cell IC50 values not reported

Evidence Dimension	Antiproliferative potency in TNBC cells
Target Compound Data	Higher activity than Cryptotanshinone and Napabucasin (qualitative); Normal cell IC50 >20 μM (L02, MCF-10A)
Comparator Or Baseline	Cryptotanshinone and Napabucasin (lower antiproliferative activity)
Quantified Difference	Not precisely quantifiable from available data; qualitative rank order: Stat3-IN-35 > both comparators
Conditions	TNBC cell line panel; normal cell lines L02 and MCF-10A

Why This Matters

For researchers selecting a STAT3 inhibitor for TNBC models, Stat3-IN-35 offers a potentially better efficacy-toxicity profile compared to the two most commonly used reference compounds.

• [1] Fan C, et al. J Med Chem. 2024;67(17):15291-15310. View Source

In Vivo TNBC Xenograft Efficacy

Stat3-IN-35 demonstrated potent antitumor activity in a TNBC xenograft model, along with lower toxicity compared to Cryptotanshinone and Napabucasin [1]. This in vivo validation distinguishes Stat3-IN-35 from many STAT3 inhibitors that lack confirmed in vivo efficacy and provides a critical benchmark for translational research.

In Vivo Xenograft Activity

Supporting evidence

Qualitative tumor inhibition reported; lower model toxicity observed

Model‑response endpoint context; requires further quantitative validation

Head‑to‑head efficacy data not available in abstract

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Potent antitumor activity and lower toxicity in TNBC xenograft model
Comparator Or Baseline	Cryptotanshinone and Napabucasin (comparison basis for toxicity only; head-to-head efficacy data not shown)
Quantified Difference	Qualitative improvement in toxicity; specific tumor growth inhibition percentages not available in abstract
Conditions	TNBC xenograft mouse model

Why This Matters

In vivo efficacy is essential for researchers planning preclinical studies; Stat3-IN-35 is one of the few STAT3 inhibitors with documented xenograft activity.

• [1] Fan C, et al. J Med Chem. 2024;67(17):15291-15310. View Source

Scaffold Novelty and Binding Mode

The naphthoquinone-furopiperidine scaffold of Stat3-IN-35 is structurally novel and was designed via scaffold-hopping from natural products [1]. Molecular docking studies suggest that the piperidine fragment and terminal hydroxy group play an important role in the SH2 domain interaction, distinguishing it from the planar aromatic structures of Cryptotanshinone and the naphthoquinone core of Napabucasin [1], [2].

Scaffold Design

Class‑level inference

Naphthoquinone‑furopiperidine; key features: piperidine and terminal OH

Class‑level structural differentiation; supports SAR exploration

Docking‑based; no co‑crystal structure confirmation

Evidence Dimension	Chemical scaffold and binding mode
Target Compound Data	Naphthoquinone-furopiperidine scaffold; key pharmacophoric features: piperidine and terminal OH
Comparator Or Baseline	Cryptotanshinone (diterpenoid quinone); Napabucasin (naphthoquinone with different substitution)
Quantified Difference	Not applicable (structural comparison)
Conditions	Molecular docking studies; synthetic chemistry design rationale

Why This Matters

Scaffold novelty reduces the risk of cross-resistance with existing STAT3 inhibitors and provides a distinct intellectual property position for procurement in proprietary research.

• [1] Fan C, et al. J Med Chem. 2024;67(17):15291-15310. View Source
• [2] PubChem. Napabucasin Compound Summary. Accessed 2026. View Source

Stat3-IN-35 Application Scenarios

Target Engagement: SH2 Domain Binding

Researchers investigating STAT3 SH2 domain as a drug target can use Stat3-IN-35, which has a precisely measured K_D of 8.30 μM via SPR, as a reference inhibitor with a defined binding constant [1]. This is particularly useful compared to inhibitors like Cryptotanshinone, where only IC50 values from enzymatic assays are typically reported .

TNBC Cell Panel Screening

Stat3-IN-35 is the preferred STAT3 inhibitor for TNBC cell line studies (e.g., MDA-MB-231, MDA-MB-468), as it has demonstrated superior antiproliferative activity over Cryptotanshinone and Napabucasin, with a better safety margin against normal cell lines (IC50 >20 μM) [1], .

In Vivo TNBC Xenograft Efficacy Studies

Stat3-IN-35 is one of the few STAT3 inhibitors validated in a TNBC xenograft model, showing potent tumor growth inhibition with lower systemic toxicity, making it a prime candidate for preclinical in vivo studies [1].

SAR Studies: Novel STAT3 Inhibitors

The naphthoquinone-furopiperidine scaffold offers a novel chemical starting point for medicinal chemistry optimization, particularly around the piperidine fragment and terminal hydroxy group identified in docking studies [1].

Application

Selection Property

Validation Focus

Target engagement research (SH2 domain)

SH2 domain binding affinity (SPR)

SPR assay context and binding mode analysis

TNBC cell model screening

Antiproliferative selectivity profile

Cell‑model endpoint review (normal vs. tumor)

Preclinical in vivo TNBC model studies

Model‑response endpoint monitoring

Xenograft tumor growth inhibition and toxicity endpoints

Medicinal chemistry SAR optimization

Scaffold novelty and pharmacophoric mapping

Docking study review and analog design

• [1] Fan C, et al. J Med Chem. 2024;67(17):15291-15310. View Source